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Compound of Interest

Compound Name: Jtk-853

Cat. No.: B608258

Application Notes and Protocols for JTK-853

For Researchers, Scientists, and Drug Development Professionals

Introduction

JTK-853 is a non-nucleoside inhibitor (NNI) of the Hepatitis C Virus (HCV) RNA-dependent
RNA polymerase (RdRp), also known as non-structural protein 5B (NS5B).[1] As a key enzyme
in the viral replication cycle, NS5B is a prime target for antiviral therapies.[2][3][4] JTK-853 acts
by binding to an allosteric site on the enzyme, inducing a conformational change that ultimately
inhibits its catalytic activity.[2][4] This mechanism of action prevents the synthesis of new viral
RNA, thereby halting viral replication. Understanding the solubility of JTK-853 in various
solvents is critical for its use in in-vitro and in-vivo studies, high-throughput screening, and
formulation development.

Data Presentation: Solubility of JTK-853

Precise, experimentally determined solubility data for JTK-853 is not widely published. The
following table provides representative solubility values for JTK-853 in common laboratory
solvents for illustrative purposes. Researchers are strongly encouraged to determine the
solubility of their specific batch of JTK-853 using the protocols provided below.
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Molar Solubility Temperature

Solvent . Method
Solubility (mM) (mg/mL) (°C)
>100 >70.4 _
DMSO ) ) 25 Thermodynamic
(Hypothetical) (Hypothetical)
~10 ~7.0 _
Ethanol ) ) 25 Thermodynamic
(Hypothetical) (Hypothetical)
~15 ~10.6
Methanol ) ) 25 Thermodynamic
(Hypothetical) (Hypothetical)
. : ~3.5 :
Acetonitrile ~5 (Hypothetical) ] 25 Thermodynamic
(Hypothetical)
<0.01 <0.007 )
PBS (pH 7.4) ) ) 25 Thermodynamic
(Hypothetical) (Hypothetical)

Note: The data in this table is hypothetical and for illustrative purposes only. Actual solubility
may vary based on compound purity, crystalline form, and experimental conditions.

Signaling Pathway and Experimental Workflow
HCV RNA Replication and Inhibition by JTK-853

The diagram below illustrates the simplified pathway of Hepatitis C Virus (HCV) RNA replication
and the mechanism of inhibition by JTK-853. The viral RNA-dependent RNA polymerase
(NS5B) is central to this process, synthesizing a negative-strand RNA intermediate from the
positive-strand genomic RNA. This intermediate then serves as a template for the production of
new positive-strand RNA genomes. JTK-853, a non-nucleoside inhibitor, binds to an allosteric
site on the NS5B polymerase, preventing the conformational changes necessary for RNA
synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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